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Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of cupric ferrocyanide, also
known as Hatchett's Brown, in photographic toning baths. The protocols and data presented
are intended to offer a reproducible and comprehensive guide for achieving a range of red-
brown to copper tones in black and white photographic prints. The underlying chemical process
involves the replacement of metallic silver in the photographic emulsion with the stable, colored
precipitate of cupric ferrocyanide.[1][2][3]

Chemical Principles

The toning of a silver-based photographic image with a copper toning bath is a metal
replacement process.[4] The black metallic silver (Ag) of the original image is first oxidized by
potassium ferricyanide (Ks[Fe(CN)e]). The resulting silver ions then react with the ferrocyanide
ions produced in the initial reaction to form silver ferrocyanide. Subsequently, cupric ions (Cu?*)
from a copper salt, such as copper sulfate (CuSOa), replace the silver ions to form cupric
ferrocyanide (Cuz[Fe(CN)e]), a reddish-brown pigment.[2][3][5] A complexing agent, typically
potassium or sodium citrate, is included in the formulation to prevent the premature
precipitation of cupric ferricyanide, allowing the copper and ferricyanide ions to coexist in the
toning solution.[2][6]

The general chemical reaction can be summarized as follows: 4Ag + 4Ks[Fe(CN)e] —
Aga[Fe(CN)e] + 4K3[Fe(CN)s] Ags[Fe(CN)s] + 2CuSOas — Cuz[Fe(CN)s] + 2Ag2S0a4
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An alternative pathway involves the oxidation of silver by ferricyanide, which is reduced to

ferrocyanide. The ferrocyanide then reacts with copper ions present in the bath to form cupric

ferrocyanide, which precipitates onto the silver image.

Quantitative Data: Toning Bath Formulations

The composition of the toning bath significantly influences the final color, with variations in

chemical concentrations leading to tones ranging from purple-brown to chalk red.[7] The

following tables summarize various published formulations for cupric ferrocyanide toning

baths.

Table 1: Two-Solution Toning Bath Formulations

Formulation

Solution A

Solution B

Working
Solution

Reference

Dassonville T-5

Copper Sulfate:
6.5 gPotassium
Citrate: 25
gWater to make:
1000 ml

Potassium
Ferricyanide: 5.5
gPotassium
Citrate: 25
gWater to make:
1000 ml

Mix equal parts

of A + B for use.

[7]

Copper Sulfate
Pentahydrate: 20

Potassium

Slowly add
solution B to

solution A with

"Simple" FeCN gSodium Citrate: Ferricyanide: 20 o
o o constant stirring. [8]
Toner 50 gDistilled gDistilled Water
Then add 5 ml
Water to make: to make: 100 ml
concentrated
500 ml
HCI.
Table 2: Single-Solution Toning Bath Formulation
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Component Quantity Reference
Copper Sulfate (10% solution) 10 ml 9]
Sodium Citrate (10% solution) 80 ml [9]
Potassium Ferricyanide (10%

_ 10 ml [9]
solution)

) Mix solutions immediately

Instructions [°]

before use.

Table 3: Alkaline Toning Bath Components

Chemical Purpose Reference
Basic Copper Carbonate Source of copper ions [1]
Potassium Ferricyanide Oxidizing agent [1]

) ) Solvent for copper carbonate
Dilute Ammonia (5% by ) ]
and provides alkaline [1]

weight) ]
environment

Experimental Protocols

The following protocols provide detailed methodologies for preparing and using cupric
ferrocyanide toning baths. It is crucial to use chemicals in a well-ventilated area and wear
appropriate personal protective equipment, as some toning chemicals can be toxic.[4]

Protocol 1: Preparation of Dassonville T-5 Toning Bath

1. Preparation of Stock Solution A: a. Weigh 6.5 g of copper (cupric) sulfate. b. Weigh 25 g of
potassium citrate. c. Dissolve both chemicals in approximately 800 ml of distilled water. d. Add
distilled water to make a final volume of 1000 ml. e. Store in a clearly labeled, sealed container.

2. Preparation of Stock Solution B: a. Weigh 5.5 g of potassium ferricyanide. b. Weigh 25 g of
potassium citrate. c. Dissolve both chemicals in approximately 800 ml of distilled water. d. Add
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distilled water to make a final volume of 1000 ml. e. Store in a clearly labeled, sealed container,
preferably in a dark bottle as potassium ferricyanide is light-sensitive.

3. Preparation of Working Solution: a. Immediately before use, mix equal parts of Stock
Solution A and Stock Solution B. For example, mix 100 ml of A with 100 ml of B for a 200 ml
working bath.

Protocol 2: General Photographic Toning Procedure

1. Print Preparation: a. Ensure the black and white photographic print is fully fixed and
thoroughly washed to remove all residual fixer (sodium thiosulfate). Inadequate washing can
lead to staining and uneven toning. b. For consistent results, it is recommended to use a fully
dried print that is then soaked in water for a few minutes before toning.

2. Toning: a. Immerse the wet print in the prepared toning bath. b. Agitate the tray gently and
continuously to ensure even toning. c. The toning process can take from 2 to 12 minutes,
depending on the desired tone, the specific formulation, and the temperature of the solution.[9]
The color will gradually shift from black to brown, then to a reddish-brown. d. Visually inspect
the print under good lighting to determine the desired endpoint. Note that the color may appear
different when wet.

3. Post-Toning Wash: a. Once the desired tone is achieved, remove the print from the toning
bath. b. Rinse the print in running water for at least 20-30 minutes to remove all residual toning
chemicals. Insufficient washing can lead to staining and degradation of the print over time. c.
For prints on fiber-based paper, a more extended wash is recommended. The use of a sodium
sulfate solution after an initial rinse can help remove staining by osmotic action.[1]

4. Drying: a. Dry the toned print using standard photographic print drying methods, such as air
drying on a screen or using a heated press.

Visualizations

The following diagrams illustrate the chemical pathway and the experimental workflow for
cupric ferrocyanide toning.

Caption: Chemical pathway of cupric ferrocyanide toning.
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Caption: Experimental workflow for photographic toning.

Safety Precautions and Environmental
Considerations

o Ventilation: Copper toning solutions, especially those containing ammonia, should be used in
a well-ventilated area to avoid inhaling fumes.[1]

o Personal Protective Equipment: Always wear gloves and safety glasses when handling the
chemicals and solutions.

o Waste Disposal: Copper compounds are moderately toxic to the environment.[1] Toning bath
waste should not be poured down the drain. Dispose of used solutions and chemical waste
in accordance with local regulations for hazardous materials.

Factors Influencing Toning Results

» Photographic Paper: Different types of photographic paper (e.g., fiber-based vs. resin-
coated, different emulsions) will react differently to the toning bath, resulting in variations in
the final color and toning speed.[3]

« Initial Print Tone: The initial tone of the black and white print, which can be influenced by the
developer used, may affect the final toned color.[10]

e Toning Time and Temperature: Longer immersion times and higher temperatures will
generally lead to a more pronounced toning effect and a shift towards redder tones.[9]

o Bath Exhaustion: The toning bath will become exhausted with use. An 800ml working
solution can be expected to tone approximately three 10x12 inch prints consistently.[7]
Subsequent prints may tone more slowly or not at all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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